2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene
Overview
Description
2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene, also known as 2-BETP, is an organic compound with a wide range of applications in scientific research. It is a precursor to many other compounds and is often used in organic synthesis. 2-BETP is a useful building block for the synthesis of various compounds, and its properties have been studied extensively in the laboratory.
Scientific Research Applications
2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene has been used extensively in organic synthesis, as a precursor to other compounds. It has been used as a starting material for the synthesis of various heterocyclic compounds, such as thiophene derivatives, which have potential applications in medicinal chemistry. This compound has also been used in the synthesis of polymers, such as polythiophenes, which have a wide range of applications in the electronics industry.
Mechanism of Action
The mechanism of action of 2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene is not well understood. However, it is believed that the reaction of ethyl 2-bromo-3-thiophenecarboxylate with an alkylating agent, such as dimethyl sulfate, proceeds through a nucleophilic substitution reaction. This reaction involves the replacement of the bromine atom in the ethyl 2-bromo-3-thiophenecarboxylate molecule with the alkyl group from the alkylating agent.
Biochemical and Physiological Effects
This compound has not been studied extensively in terms of its biochemical and physiological effects. However, it is known that it is an irritant to the skin and eyes, and can cause irritation if it comes into contact with the skin or eyes.
Advantages and Limitations for Lab Experiments
2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene is a useful reagent for organic synthesis, as it is commercially available and relatively easy to synthesize. It is also relatively stable and can be stored for long periods of time. However, it is an irritant to the skin and eyes, and must be handled with caution.
Future Directions
There are a number of potential future directions for 2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene. For example, it could be used in the synthesis of more complex heterocyclic compounds, such as polythiophenes. It could also be used in the synthesis of polymers for use in the electronics industry. Additionally, further research could be done to better understand its mechanism of action and its biochemical and physiological effects.
properties
IUPAC Name |
ethyl 5-(2-bromoprop-2-enyl)thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO2S/c1-3-13-10(12)9-5-4-8(14-9)6-7(2)11/h4-5H,2-3,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RWLVPCKZFBIQKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(S1)CC(=C)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901209711 |
Source
|
| Record name | Ethyl 5-(2-bromo-2-propen-1-yl)-2-thiophenecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901209711 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
951886-14-9 |
Source
|
| Record name | Ethyl 5-(2-bromo-2-propen-1-yl)-2-thiophenecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951886-14-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 5-(2-bromo-2-propen-1-yl)-2-thiophenecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901209711 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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